Cas no 2227887-12-7 (2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid)

2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid is a specialized chiral compound featuring a cyclopentylacetic acid backbone with an Fmoc-protected amino acid moiety. Its stereochemistry, including (1RS,3SR) and (2S) configurations, makes it valuable for peptide synthesis and medicinal chemistry applications. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly useful in solid-phase peptide synthesis (SPPS) due to its compatibility with standard coupling reagents and resistance to racemization. Its structural complexity and functional group versatility make it a useful intermediate for designing peptidomimetics or bioactive molecules. The cyclopentyl ring contributes to conformational rigidity, which can enhance binding affinity in target interactions.
2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid structure
2227887-12-7 structure
Product Name:2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid
CAS No:2227887-12-7
MF:C25H28N2O5
MW:436.500226974487
CID:5929658
PubChem ID:165509293
Update Time:2025-06-13

2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid
    • EN300-1553940
    • 2227887-12-7
    • 2-[(1RS,3SR)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclopentyl]acetic acid
    • Inchi: 1S/C25H28N2O5/c1-15(24(30)27-17-11-10-16(12-17)13-23(28)29)26-25(31)32-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,15-17,22H,10-14H2,1H3,(H,26,31)(H,27,30)(H,28,29)/t15-,16-,17+/m0/s1
    • InChI Key: WJIXBQCTGWVVNV-YESZJQIVSA-N
    • SMILES: OC(C[C@H]1CC[C@H](C1)NC([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

  • Exact Mass: 436.19982200g/mol
  • Monoisotopic Mass: 436.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 105Ų

2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid Pricemore >>

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2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid Related Literature

Additional information on 2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid

Introduction to 2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid (CAS No. 2227887-12-7)

2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid, identified by the chemical compound identifier CAS No. 2227887-12-7, is a sophisticated molecule with significant implications in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit structural complexity, which is often a hallmark of compounds with potential therapeutic applications. The intricate arrangement of functional groups in its molecular structure suggests a high degree of specificity, which is crucial for interactions with biological targets.

The molecular framework of 2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid incorporates several key features that make it a subject of intense interest in medicinal chemistry. The presence of a cyclopentylacetic acid moiety provides a rigid scaffold that can enhance binding affinity and selectivity, while the amino and carbonyl functionalities offer opportunities for further derivatization and interaction with biological systems. Additionally, the fluoren-9-ylmethyl group serves as a lipophilic anchor, potentially improving cell membrane permeability and bioavailability.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of 2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid, with its specific configuration at the RS and SR positions, underscores its potential as a building block for enantiomerically pure drugs. Such compounds are highly valued in drug discovery due to their improved pharmacological profiles and reduced risk of adverse effects.

The fluoren-9-ylmethyl methoxycarbonylamino substituent is particularly noteworthy, as it combines the advantages of fluorene-based moieties—known for their stability and photophysical properties—with the protective role of the methoxycarbonyl group. This combination can enhance both the metabolic stability and solubility of the compound, making it an attractive candidate for further pharmacological exploration.

Current research in the field of drug development increasingly emphasizes the importance of structure-based drug design. The detailed understanding of the three-dimensional structure of 2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid has enabled researchers to predict its interactions with biological targets with greater accuracy. This has opened up new avenues for designing molecules that can modulate specific biological pathways more effectively.

The cyclopentyl ring in this compound contributes to its unique conformational flexibility, which can be exploited to optimize binding interactions. By fine-tuning the substitution patterns around this core structure, chemists can develop analogs with enhanced potency and selectivity. This level of structural control is essential for creating drugs that can precisely target disease-causing pathways without affecting healthy cells.

Advances in computational chemistry have also played a pivotal role in the study of 2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid. Molecular modeling techniques allow researchers to simulate how this compound interacts with various biological targets, providing insights into its mechanism of action. These simulations have been instrumental in guiding synthetic efforts and optimizing lead compounds for clinical development.

The potential applications of this compound span multiple therapeutic areas. Its structural features make it a versatile scaffold for designing molecules that can interact with enzymes, receptors, and other biomolecules involved in disease processes. For instance, derivatives of this compound could be explored as inhibitors or activators of key enzymes implicated in metabolic disorders or as modulators of signaling pathways relevant to cancer biology.

In conclusion,2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid (CAS No. 2227887-12-7) represents a promising candidate for further pharmaceutical research. Its complex molecular architecture and well-defined stereochemistry offer unique opportunities for developing novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases through targeted drug design.

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